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The following tables summarize key chemical properties and degradation data for diclosulam, which are

fundamental for understanding its potential interaction with the soil environment.

Table 1: Basic Chemical Properties of Diclosulam [1]

Property Value Characterization

Water Solubility (at pH 7) 6.32 mg L⁻¹ Low

Octanol-Water Partition Coefficient (Log P) 0.85 Low

Vapour Pressure 6.67 x 10⁻¹⁰ mPa Low volatility

Soil DT₅₀ (typical) 49 days Moderately persistent

Soil Sorption Coefficient (Kd) ~1.1 L kg⁻¹ [2] Low / Mobile

Table 2: Aerobic Soil Metabolism of Diclosulam [2] Summary of a study on nine soils from the U.S.,

Argentina, and Brazil, incubated at 0.1 ppm (approximately twice the maximum field application rate).

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 7 Tech Support

https://www.smolecule.com/products/s617487?utm_src=pdf-body
https://www.smolecule.com/products/s617487?utm_src=pdf-interest
https://www.smolecule.com/products/s617487?utm_src=pdf-body
https://www.smolecule.com/products/s617487?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/1154.htm
https://pubmed.ncbi.nlm.nih.gov/10995360/
https://www.smolecule.com/products/s617487?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10995360/
https://www.smolecule.com/products/s617487?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Parameter Value / Result Notes

Average DT₅₀ 28 ± 12 days Two-compartment model

Average DT₉₀ 190 ± 91 days Two-compartment model

Primary
Metabolites

5-OH-diclosulam, ASTP, 8-Cl-
diclosulam

Identified at levels >10% of applied in
some soils

Terminal Fate Mineralization to CO₂ and bound soil
residues

-

Effects on Soil Microbial Community Structure and
Function

A 2021 laboratory study specifically investigated the effects of diclosulam and a related herbicide,

cloransulam-methyl, on soil microorganisms. The key findings are summarized below [3].

Table 3: Effects on Soil Microbes and Biochemical Processes [3] The study examined effects after 7, 14,

28, 42, and 56 days of exposure at concentrations of 0.05, 0.5, and 2.5 mg kg⁻¹.

Component /
Process

Observed Effect Notes / Concentration

Functional
Bacteria

Increased abundance of pesticide-
degrading bacteria.

-

Nitrification Inhibition of the nitrification reaction. At 0.05 mg kg⁻¹

Denitrification Promotion of the denitrification reaction. At 0.05 mg kg⁻¹

Carbon Fixation Potential enhancement of microbial carbon
fixation.

For diclosulam at 0.5 mg kg⁻¹

β-glucosidase
Activity

Activated. At 2.5 mg kg⁻¹
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Component /
Process

Observed Effect Notes / Concentration

Urease Activity Positively affected. -

Comparative
Toxicity

Diclosulam exhibited greater toxicity than
cloransulam-methyl.

Based on Integrated Biomarker
Response (IBR)

Experimental Workflow for Assessing Herbicide Impact

The diagram below outlines a generalized experimental workflow for studying the effects of a herbicide like

diclosulam on soil microbial communities, integrating common approaches from the analyzed studies.
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Experimental Workflow for Soil Herbicide Impact Study

Analysis Modules

Experimental Design

Soil Collection & Preparation

Herbicide Application

Soil Incubation

Destructive Sampling
(Multiple Time Points)

Multi-faceted Analysis

Data Integration & Interpretation

Raw Data

Chemical Analysis:
Herbicide & Metabolite Residues

Enzyme Activity Assays:
(e.g., Urease, β-glucosidase)

Molecular Microbial Analysis:
16S/ITS Sequencing, qPCR

Click to download full resolution via product page

Key Mechanisms and Pathways of Microbial Impact
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The relationship between diclosulam exposure and observed soil microbial effects can be visualized as a

cascade of interconnected mechanisms.

Proposed Pathways of Diclosulam Impact on Soil Microbes

Direct Effects

Indirect & Functional Effects

Cycle Perturbation  [3]

Diclosulam Application

Soil Microbial Community

Exposure

Shift in Community Structure Enrichment of
Degrader Populations

Altered Enzyme Activity Perturbation of
Biogeochemical Cycles

Nitrogen Cycle:
Nitrification ↓

Denitrification ↑

Carbon Cycle:
Carbon Fixation ?
β-glucosidase ↑

Click to download full resolution via product page

Application Notes & Limitations

Toxicity Consideration: Diclosulam has been noted to have a high potential for bioaccumulation

and is toxic to earthworms, honeybees, and aquatic plants [1]. An integrated biomarker response
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study indicated that its overall toxicity to soil microbial systems is greater than that of the related

herbicide cloransulam-methyl [3].
Methodological Gaps in Search Results: While the cited studies confirm that techniques like high-

throughput sequencing, qPCR for functional genes, and soil enzyme activity assays were used [3],
the specific protocols for these methods (e.g., detailed DNA extraction procedures, PCR cycling

conditions, or enzyme assay reagent compositions) were not available in the search results.
Furthermore, the cited research does not provide a step-by-step protocol for the soil incubation

studies, such as the precise method for preparing the herbicide-soil mixture or maintaining sterile
conditions.

Recommendation for Protocol Development: To establish a robust laboratory protocol, you would
need to consult the full-text versions of the primary research articles [3] [2] and standard operating

procedures from environmental microbiology manuals for the specific methodological details.

I hope this structured overview is helpful for your research. Should you require further analysis on a specific

aspect, such as a more detailed breakdown of the metabolite structures or a comparison with other

herbicides, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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